Cas no 2171606-96-3 (4-{(5-bromofuran-3-yl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-{(5-bromofuran-3-yl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171606-96-3
• MF: C₂₅H₂₃BrN₂O₆
• MW: 527.363926172256
• CID: 6234805
• PubChem ID: 165823999
• Update Time: 2025-06-14

4-{(5-bromofuran-3-yl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(5-bromofuran-3-yl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171606-96-3
• EN300-1502047
• 4-{[(5-bromofuran-3-yl)methyl]carbamoyl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C25H23BrN2O6/c26-22-11-15(13-33-22)12-27-24(31)21(9-10-23(29)30)28-25(32)34-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,11,13,20-21H,9-10,12,14H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： LHQUTRPIHUPAJJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CO1)CNC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 526.07395g/mol
• Monoisotopic Mass: 526.07395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 118Ų

Additional information on 4-{(5-bromofuran-3-yl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Analysis of 4-{(5-bromofuran-3-yl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171606-96-3)

In the realm of synthetic organic chemistry and pharmaceutical research, 4-{(5-bromofuran-3-yl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171606-96-3) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a 5-bromofuran moiety and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, is widely utilized in peptide synthesis and medicinal chemistry. Its unique combination of functional groups makes it a versatile building block for drug discovery and biomolecular engineering.

The Fmoc-protected amino acid derivative is particularly valuable in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in producing high-purity peptides. Researchers frequently search for "Fmoc-protected amino acids" or "peptide synthesis reagents" to identify compounds like CAS No. 2171606-96-3. The presence of the 5-bromofuran group further enhances its utility, as brominated heterocycles are pivotal in designing bioactive molecules with applications in oncology and antimicrobial therapies.

Recent trends in pharmaceutical R&D highlight a growing demand for "custom peptide synthesis" and "click chemistry reagents," both of which align with the applications of this compound. The carbamoyl and butanoic acid functionalities enable facile conjugation with other molecules, making it a preferred choice for developing targeted drug delivery systems. Additionally, its stability under SPPS conditions ensures high yields, a critical factor for industrial-scale production.

From a structural perspective, the 4-{(5-bromofuran-3-yl)methylcarbamoyl} segment introduces electron-rich aromaticity, which can influence the pharmacokinetic properties of derived peptides. This feature is often explored in "structure-activity relationship (SAR) studies," a hot topic in drug design. Meanwhile, the Fmoc group provides temporary protection for the amino group, a strategy widely discussed in "protecting group chemistry" forums.

In analytical chemistry, CAS No. 2171606-96-3 is typically characterized using techniques such as NMR, HPLC, and mass spectrometry. Laboratories searching for "HPLC methods for Fmoc-amino acids" or "NMR data of brominated furans" will find this compound relevant. Its purity and stability are crucial for reproducible results, underscoring the importance of sourcing high-quality reagents from certified suppliers.

Beyond peptide synthesis, this compound's butanoic acid tail offers potential for bioconjugation, a technique leveraged in "antibody-drug conjugates (ADCs)" development. The integration of "heterocyclic brominated compounds" in ADC linkers is a burgeoning area of research, further amplifying the relevance of CAS No. 2171606-96-3 in modern therapeutics.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for brominated compounds should be followed to minimize risks. Researchers often inquire about "green chemistry alternatives for peptide synthesis," prompting innovations in solvent selection and waste reduction for derivatives like this.

In summary, 4-{(5-bromofuran-3-yl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a multifaceted tool for chemists. Its applications span from "peptide therapeutics" to "bioconjugation platforms," driven by its robust chemical framework. As the demand for precision medicine grows, compounds like CAS No. 2171606-96-3 will continue to play a pivotal role in advancing biomedical science.